Cas no 2404-58-2 (dibutyl ethylphosphonate)

• Product Name: dibutyl ethylphosphonate
• CAS No: 2404-58-2
• MF: C₁₀H₂₃O₃P
• MW: 222.26158452034
• CID: 1416033
• PubChem ID: 573808
• Update Time: 2025-04-20

dibutyl ethylphosphonate Chemical and Physical Properties

Names and Identifiers

• dibutyl ethylphosphonate
• phosphonic acid, P-ethyl-, dibutyl ester
• Ethylphosphonic acid, dibutyl ester
• 2404-58-2
• Dibutyl ethylphosphonate #
• SCHEMBL575080
• Phosphonic acid, ethyl-, dibutyl ester
• DTXSID20876168
• ethyl-phosphonic acid dibutyl ester

• Inchi： 1S/C10H23O3P/c1-4-7-9-12-14(11,6-3)13-10-8-5-2/h4-10H2,1-3H3
• InChI Key： SBRBXWIDHBSVPD-UHFFFAOYSA-N
• SMILES： P(CC)(=O)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 222.13859
• Monoisotopic Mass: 222.13848159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.964
• Boiling Point: 282.6°C at 760 mmHg
• Flash Point: 138.6°C
• Refractive Index: 1.423
• PSA: 35.53